Cas no 150134-47-7 (D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI))
![D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) structure](https://www.kuujia.com/scimg/cas/150134-47-7x300.png)
150134-47-7 structure
Product Name:D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)
CAS No:150134-47-7
Molecular Formula:C28H23NO12
Molecular Weight:565.48172
CID:141689
PubChem ID:461580
D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) Properties
Names and Identifiers
-
- D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)
- (2R)-3-hydroxy-2-[[(5S,6S)-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid
- D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbon
- 150134-47-7
- DTXSID80164477
- D-Serine, N-[(5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl)carbonyl]-, (5S-trans)-
- BMY-28962
- D-Serine, N-((5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-
- BMY 28962
-
- InChIKey: WKKOEIKVBMLJQH-UHFFFAOYSA-N
- Inchi: InChI=1S/C28H23NO12/c1-8-3-10-18(25(36)16(8)27(38)29-14(7-30)28(39)40)19-12(24(35)23(10)34)6-13-20(26(19)37)22(33)11-4-9(41-2)5-15(31)17(11)21(13)32/h3-6,14,23-24,30-31,34-37H,7H2,1-2H3,(H,29,38)(H,39,40)
- SMILES: OCC(NC(C1=C(C)C=C2C(C3=C(O)C4C(C5=CC(OC)=CC(O)=C5C(=O)C=4C=C3C(C2O)O)=O)=C1O)=O)C(=O)O
Computed Properties
- Exact Mass: 565.12199
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 565.122025
- Heavy Atom Count: 41
- Complexity: 1070
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 231
Experimental Properties
- PSA: 231.15
- Refractive Index: 1.766
- Boiling Point: 951.3°C at 760 mmHg
- Flash Point: 529.1°C
- Density: 1.707
D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) Related Literature
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Jian Chen,Liyuan Zhang,Jian-Hong Xu Lab Chip, 2017,17, 4220-4224
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Hai Zhu,Gan Li,Xiaocui Lv,Yanxi Zhao,Tao Huang,Jinlin Li RSC Adv., 2014,4, 6535-6539
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Haiming Sun,Xijia Yang,Lishu Zhang,Lijun Zhao,Jianshe Lian J. Mater. Chem. A, 2017,5, 8095-8107
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Taiyu Jin,Sang-Hee Ko Park,Da-Wei Fang RSC Adv., 2022,12, 21014-21021
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6. Front cover
-
Pinelopi Moutzouri,Peter Kiraly,Andrew R. Phillips,Steven R. Coombes,Mathias Nilsson,Gareth A. Morris Chem. Commun., 2017,53, 123-125
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B. A. Mc Cormack,M. A. Bilotas,D. Madanes,A. G. Ricci,J. J. Singla,R. I. Barañao Food Funct., 2020,11, 4605-4614
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9. Agricultural
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Xiuqing Shen,Pan Wu,Christian G. Schäfer,Jia Guo,Changchun Wang Nanoscale, 2019,11, 1253-1261
150134-47-7 (D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)) Related Products
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